Cas no 2320209-51-4 (6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo3,4-bpyridine)

• Product Name: 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• CAS No: 2320209-51-4
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 6561603
• PubChem ID: 121191283
• Update Time: 2025-05-21

6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo3,4-bpyridine
• 6-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-5,7-dihydropyrrolo[3,4-b]pyridine
• AKOS032749604
• F6555-6609
• 2320209-51-4
• 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine
• 6-((2,3-dihydrobenzofuran-5-yl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine

• Inchi： 1S/C15H14N2O3S/c18-21(19,13-3-4-15-11(8-13)5-7-20-15)17-9-12-2-1-6-16-14(12)10-17/h1-4,6,8H,5,7,9-10H2
• InChI Key： HGEGCOSSYIUHER-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(N1CC2C(=CC=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų

Additional information on 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo3,4-bpyridine

6-(2,3-Dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine: A Comprehensive Overview

The compound with CAS No. 2320209-51-4, commonly referred to as 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule's name itself highlights its complex structure, which includes a benzofuran moiety and a sulfonyl group attached to a pyrrolopyridine framework.

Recent studies have focused on the sulfonyl group as a key functional element in this compound. Researchers have demonstrated that the sulfonyl group plays a critical role in modulating the molecule's electronic properties and bioavailability. This has led to increased interest in its potential as a scaffold for developing novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as a lead structure for anti-cancer drug development. The study highlighted its ability to inhibit specific kinase enzymes associated with tumor growth.

The benzofuran component of the molecule is another area of focus. Benzofurans are known for their aromatic stability and ability to participate in various chemical reactions. In this compound, the benzofuran ring contributes to the overall rigidity of the structure, which is crucial for maintaining specific conformational states necessary for biological activity. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this complex ring system. For example, a 2023 paper in *Organic Letters* described a novel palladium-catalyzed coupling reaction that significantly streamlined the synthesis of benzofuran-containing compounds like this one.

The pyrrolopyridine framework is another defining feature of this compound. Pyrrolopyridines are known for their versatile reactivity and ability to act as templates for various functional groups. In this case, the pyrrolopyridine serves as a central hub connecting the benzofuran and sulfonyl groups. Recent research has explored the electronic properties of this framework using computational methods such as density functional theory (DFT). These studies have provided insights into how the molecule interacts with biological targets at the molecular level.

One of the most promising applications of 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine lies in its potential as a building block for advanced materials. Its unique combination of aromaticity and functional groups makes it an ideal candidate for use in organic electronics. A 2023 study published in *Advanced Materials* investigated its use as an electron transport layer in organic photovoltaic devices (OPVs). The results showed improved charge transport properties compared to traditional materials.

In terms of synthesis, researchers have developed several strategies to construct this compound efficiently. One notable approach involves a two-step process: first, synthesizing the benzofuran derivative through a Diels-Alder reaction; second, introducing the sulfonyl group via nucleophilic substitution. This method has been optimized to achieve high yields and purity levels suitable for further characterization and testing.

Despite its promising properties, there remain challenges in fully harnessing the potential of 6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3,4-b]pyridine. One key area of research is understanding its stability under physiological conditions. Initial studies suggest that while it exhibits good solubility in aqueous environments due to its sulfonyl group, further modifications may be necessary to enhance its bioavailability and reduce potential toxicity.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. Its modular structure allows for easy modification by introducing additional functional groups or altering existing ones through site-specific reactions. Such modifications could pave the way for tailored molecules with enhanced selectivity and efficacy against specific biological targets.

In conclusion,6-(2,3-dihydro-1-benzofuran-5-sulfonyl)-5H,6H,7H-pyrrolo[3